Cas no 87530-30-1 (Lusianthridin)

Lusianthridin is a natural compound from Dendrobium venustum, which has anti migration effect Conclusion: lusianthridin can promote the degradation of c-myc by inhibiting src-stat3 signal
Lusianthridin structure
Lusianthridin structure
Product Name:Lusianthridin
CAS No:87530-30-1
Molecular Formula:C15H14O3
Molecular Weight:242.269864559174
CID:1911685
PubChem ID:442702

Lusianthridin Properties

Names and Identifiers

    • 7-methoxy-9,10-dihydrophenanthrene-2,5-diol
    • Lusianthridin
    • 2,5-Phenanthrenediol, 9,10-dihydro-7-methoxy-
    • 7-Methoxy-9,10-dihydro-2,5-phenanthrendiol
    • 7-Methoxy-9,10-dihydro-2,5-phenanthrenediol
    • 7-Méthoxy-9,10-dihydro-2,5-phénanthrènediol
    • 4,7-Dihydroxy-2-methoxy-9,10-dihydrophenanthrene
    • https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:28678
    • BDBM246496
    • C10257
    • Q27103833
    • 9,10-Dihydro-7-methoxy-2,5-phenanthrenediol (ACI)
    • CHEBI:28678
    • CHEMBL254187
    • SCHEMBL4743850
    • DTXSID50331917
    • D85190
    • 2,5-Dihydroxy-7-methoxy-9,10-dihydrophenanthrene (14)
    • HY-121418
    • AKOS040760533
    • CS-0081991
    • FS-7984
    • 87530-30-1
    • DA-75163
    • InChIKey： RDKDIPDDUFMMMT-UHFFFAOYSA-N
    • Inchi： 1S/C15H14O3/c1-18-12-7-10-3-2-9-6-11(16)4-5-13(9)15(10)14(17)8-12/h4-8,16-17H,2-3H2,1H3
    • SMILES： OC1C=C2CCC3C(C2=CC=1)=C(O)C=C(OC)C=3

Computed Properties

  • Exact Mass: 242.09400
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 242.094294304g/mol
  • Heavy Atom Count: 18
  • Complexity: 294
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 49.7

Experimental Properties

  • LogP: 2.87200
  • PSA: 49.69000
  • Boiling Point: 507.3±50.0 °C(Predicted)
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C
  • Flash Point: 260.6±30.1 °C
  • Color/Form: Powder
  • pka: 9.23±0.20(Predicted)
  • Density: 1.296±0.06 g/cm3(Predicted)

Lusianthridin Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01N4O0-1mg
Lusianthridin
 87530-30-1 98%
1mg
 $391.00
Aaron
AR01N4WC-5mg
Lusianthridin
 87530-30-1 98%
5mg
 $724.00
Biosynth
MDA53030-1 mg
Lusianthridin
 87530-30-1
1mg
 $155.93
Chengdu Biopurify Phytochemicals Ltd
BPF2784-5mg
Lusianthridin
 87530-30-1 98%
5mg
 $350 2023-09-20
MedChemExpress
HY-121418-5mg
Lusianthridin
 87530-30-1
5mg
 ￥11500 2023-03-06
S e l l e c k ZHONG GUO
E2183-1mg
Lusianthridin
 87530-30-1
1mg
 ￥7944.79
TargetMol Chemicals
TN1892-5 mg
Lusianthridin
 87530-30-1 99.11%
5mg
 ￥ 3,230
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L43370-5 mg
7-methoxy-9,10-dihydrophenanthrene-2,5-diol
 87530-30-1
5mg
 ¥4640.0 2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN1892-1 mg
Lusianthridin
 87530-30-1
1mg
 ￥2353.00 2022-02-28

Lusianthridin Synthesis

Synthetic Circuit 1

2826994-81-2 2826994-81-2
87530-30-1 87530-30-1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  12 h, 1 atm, rt
Reference
A Practical and Scalable Preparation of Lusianthridin
Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091

Synthetic Circuit 2

2826994-80-1 2826994-80-1
87530-30-1 87530-30-1
Reaction Conditions
1.1 Reagents: Bromobenzene ,  Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ;  2 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  12 h, 1 atm, rt
Reference
A Practical and Scalable Preparation of Lusianthridin
Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091

Synthetic Circuit 3

2826994-79-8 2826994-79-8
87530-30-1 87530-30-1
Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus tribromide Solvents: Dichloromethane ;  0 °C; 15 h, 0 °C
1.2 Reagents: Water ;  0 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
2.1 Reagents: Bromobenzene ,  Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
2.2 Solvents: Tetrahydrofuran ;  2 h, rt
2.3 Reagents: Ammonium chloride Solvents: Water ;  rt
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  12 h, 1 atm, rt
Reference
A Practical and Scalable Preparation of Lusianthridin
Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091

Synthetic Circuit 4

2826994-78-7 2826994-78-7
87530-30-1 87530-30-1
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C; rt
2.1 Reagents: Triethylamine ,  Phosphorus tribromide Solvents: Dichloromethane ;  0 °C; 15 h, 0 °C
2.2 Reagents: Water ;  0 °C
2.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
3.1 Reagents: Bromobenzene ,  Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
3.2 Solvents: Tetrahydrofuran ;  2 h, rt
3.3 Reagents: Ammonium chloride Solvents: Water ;  rt
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  12 h, 1 atm, rt
Reference
A Practical and Scalable Preparation of Lusianthridin
Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091

Synthetic Circuit 5

139962-97-3 139962-97-3
2299199-39-4 2299199-39-4
87530-30-1 87530-30-1
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  18 h, 80 °C
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C; rt
3.1 Reagents: Triethylamine ,  Phosphorus tribromide Solvents: Dichloromethane ;  0 °C; 15 h, 0 °C
3.2 Reagents: Water ;  0 °C
3.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
4.1 Reagents: Bromobenzene ,  Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
4.2 Solvents: Tetrahydrofuran ;  2 h, rt
4.3 Reagents: Ammonium chloride Solvents: Water ;  rt
5.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  12 h, 1 atm, rt
Reference
A Practical and Scalable Preparation of Lusianthridin
Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091

Synthetic Circuit 6

2299199-39-4 2299199-39-4
2695516-89-1 2695516-89-1
87530-30-1 87530-30-1
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  18 h, 80 °C
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C; rt
3.1 Reagents: Triethylamine ,  Phosphorus tribromide Solvents: Dichloromethane ;  0 °C; 15 h, 0 °C
3.2 Reagents: Water ;  0 °C
3.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
4.1 Reagents: Bromobenzene ,  Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
4.2 Solvents: Tetrahydrofuran ;  2 h, rt
4.3 Reagents: Ammonium chloride Solvents: Water ;  rt
5.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  12 h, 1 atm, rt
Reference
A Practical and Scalable Preparation of Lusianthridin
Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091

Synthetic Circuit 7

1605282-38-9 1605282-38-9
87530-30-1 87530-30-1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  10 min, rt
1.2 5 h, rt
2.1 Reagents: Cesium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  18 h, 80 °C
3.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C; rt
4.1 Reagents: Triethylamine ,  Phosphorus tribromide Solvents: Dichloromethane ;  0 °C; 15 h, 0 °C
4.2 Reagents: Water ;  0 °C
4.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
5.1 Reagents: Bromobenzene ,  Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
5.2 Solvents: Tetrahydrofuran ;  2 h, rt
5.3 Reagents: Ammonium chloride Solvents: Water ;  rt
6.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  12 h, 1 atm, rt
Reference
A Practical and Scalable Preparation of Lusianthridin
Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091

Synthetic Circuit 8

19520-74-2 19520-74-2
87530-30-1 87530-30-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ;  0 °C; overnight, rt
2.1 Reagents: Potassium carbonate Solvents: Acetone ;  10 min, rt
2.2 5 h, rt
3.1 Reagents: Cesium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  18 h, 80 °C
4.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C; rt
5.1 Reagents: Triethylamine ,  Phosphorus tribromide Solvents: Dichloromethane ;  0 °C; 15 h, 0 °C
5.2 Reagents: Water ;  0 °C
5.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
6.1 Reagents: Bromobenzene ,  Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
6.2 Solvents: Tetrahydrofuran ;  2 h, rt
6.3 Reagents: Ammonium chloride Solvents: Water ;  rt
7.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  12 h, 1 atm, rt
Reference
A Practical and Scalable Preparation of Lusianthridin
Liao, Qi; et al, Synlett, 2022, 33(11), 1087-1091

Lusianthridin Raw materials

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